Cas no 62939-87-1 (Cyclododecanecarboxylic acid, 2-oxo-, methyl ester)

• Product Name: Cyclododecanecarboxylic acid, 2-oxo-, methyl ester
• CAS No: 62939-87-1
• MF: C₁₄H₂₄O₃
• MW: 240.338564872742
• CID: 428494
• PubChem ID: 11746743
• Update Time: 2025-04-19

Cyclododecanecarboxylic acid, 2-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Cyclododecanecarboxylic acid, 2-oxo-, methyl ester
• methyl 2-oxocyclododecane-1-carboxylate
• methoxycarbonylcyclododecanone
• DTXSID10471787
• 62939-87-1

• Inchi： 1S/C14H24O3/c1-17-14(16)12-10-8-6-4-2-3-5-7-9-11-13(12)15/h12H,2-11H2,1H3
• InChI Key： JYAJBMBGWKFMHJ-UHFFFAOYSA-N
• SMILES： O=C1CCCCCCCCCCC1C(=O)OC

Computed Properties

• Exact Mass: 240.17262
• Monoisotopic Mass: 240.17254462g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37